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Compound of Interest

Compound Name: Dubermatinib

Cat. No.: B607223 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of

Dubermatinib (TP-0903), a potent and selective AXL receptor tyrosine kinase inhibitor. The

following guidelines are designed to ensure the safe handling, use, and disposal of this

compound in a laboratory setting.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Dubermatinib was not publicly

available at the time of this writing. The following recommendations are based on general best

practices for handling potent, biologically active small molecules intended for research use

only. Always consult the specific SDS provided by your supplier and your institution's safety

protocols before handling this compound.[1]

Personal Protective Equipment (PPE)
Given that Dubermatinib is a potent kinase inhibitor, appropriate PPE is mandatory to prevent

accidental exposure through inhalation, skin contact, or ingestion.

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn at all times when handling

the solid compound or solutions. Double-gloving is recommended, especially when handling

higher concentrations or performing procedures with a risk of splashing.

Eye and Face Protection: Safety glasses with side shields are the minimum requirement. A

face shield should be worn in addition to safety glasses when there is a potential for
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splashing.

Respiratory Protection: When handling the solid powder outside of a certified chemical fume

hood or other ventilated enclosure, a NIOSH-approved respirator (e.g., N95 or higher) is

recommended to prevent inhalation of airborne particles.

Laboratory Coat: A fully buttoned lab coat should be worn to protect street clothing and skin

from contamination. Consider using a disposable lab coat for procedures with a higher risk of

contamination.

Operational and Disposal Plan
A systematic approach to handling Dubermatinib from receipt to disposal is critical for

laboratory safety.

1. Receipt and Inspection:

Upon receipt, inspect the package for any signs of damage or leakage.

If the container is compromised, do not open it. Follow your institution's protocol for handling

damaged chemical packages.

Verify that the product name and CAS number (1341200-45-0) on the container match the

order details.[1]

2. Storage:

Store the solid compound in a cool, dry, and dark place. Recommended long-term storage is

at -20°C.[1]

Stock solutions should be stored at -20°C or -80°C.[2]

Clearly label all containers with the compound name, concentration, solvent, and date of

preparation.

3. Solution Preparation:
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All weighing of the solid powder and preparation of stock solutions should be performed in a

certified chemical fume hood or a ventilated balance enclosure.

Dubermatinib is soluble in DMSO.[1][3] It is insoluble in water.[3]

Use appropriate labware (e.g., glass vials, volumetric flasks) and ensure it is clean and dry

before use.

Prepare only the amount of solution needed for your experiment to minimize waste.

4. Experimental Use:

Conduct all experiments involving Dubermatinib in a well-ventilated area, preferably a

chemical fume hood.

Avoid generating aerosols.

Clearly demarcate the work area where Dubermatinib is being used.

After handling, remove gloves and wash hands thoroughly with soap and water.

5. Disposal:

All waste materials contaminated with Dubermatinib, including pipette tips, tubes, gloves,

and empty containers, must be disposed of as hazardous chemical waste.

Follow all local, state, and federal regulations for the disposal of hazardous waste.

Do not dispose of Dubermatinib down the drain.

Quantitative Data Summary
The following table summarizes key quantitative data for Dubermatinib.
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Property Value Source

Molecular Weight 516.06 g/mol [1]

IC50 (AXL Kinase) 27 nM [2][4]

IC50 (PSN-1 pancreatic cancer

cell line)
6 nM [2][4]

Storage (Solid) -20°C (long term) [1]

Storage (Solutions) -20°C or -80°C [2]

AXL Signaling Pathway and Inhibition by
Dubermatinib
Dubermatinib exerts its effect by inhibiting the AXL receptor tyrosine kinase. The binding of the

ligand GAS6 to AXL triggers dimerization and autophosphorylation of the receptor, initiating

downstream signaling cascades that promote cell proliferation, survival, migration, and

invasion.[5][6][7] Dubermatinib blocks this process by binding to the kinase domain of AXL,

thereby preventing its activation and subsequent downstream signaling.
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Click to download full resolution via product page

Caption: AXL signaling pathway and its inhibition by Dubermatinib.

Experimental Protocols
While specific experimental protocols will vary depending on the research objectives, the

following provides a general framework for an in vitro kinase assay and a cell-based

proliferation assay.

In Vitro AXL Kinase Assay
This assay measures the direct inhibitory effect of Dubermatinib on AXL kinase activity.

Materials:

Recombinant human AXL kinase

Kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01%

Tween-20)

ATP

Substrate (e.g., poly(Glu, Tyr) 4:1)

Dubermatinib stock solution (in DMSO)

96-well or 384-well plates

Plate reader

Procedure:

Prepare serial dilutions of Dubermatinib in kinase buffer.

Add the diluted Dubermatinib or DMSO (vehicle control) to the wells of the plate.

Add the AXL kinase to the wells and incubate briefly.
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Initiate the kinase reaction by adding a mixture of ATP and the substrate.

Incubate the reaction at room temperature for a specified time (e.g., 60 minutes).

Stop the reaction and measure the kinase activity using a suitable detection method (e.g.,

fluorescence, luminescence, or radioactivity).

Calculate the IC50 value of Dubermatinib by plotting the percentage of kinase inhibition

against the log of the inhibitor concentration.

Cell Proliferation Assay
This assay determines the effect of Dubermatinib on the proliferation of cancer cell lines.

Materials:

Cancer cell line of interest (e.g., PSN-1)

Complete cell culture medium

Dubermatinib stock solution (in DMSO)

96-well cell culture plates

Cell proliferation reagent (e.g., MTT, WST-1, or CellTiter-Glo)

Incubator (37°C, 5% CO2)

Plate reader

Procedure:

Seed the cells in a 96-well plate at a predetermined density and allow them to adhere

overnight.

Prepare serial dilutions of Dubermatinib in cell culture medium.

Remove the old medium from the wells and add the medium containing the different

concentrations of Dubermatinib or DMSO (vehicle control).
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Incubate the cells for a specified period (e.g., 72 or 96 hours).

Add the cell proliferation reagent to each well according to the manufacturer's instructions.

Incubate for the recommended time.

Measure the absorbance or luminescence using a plate reader.

Calculate the percentage of cell viability relative to the vehicle control and determine the

IC50 value of Dubermatinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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